6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(2-chloro-5-methoxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H11ClN2O3/c1-19-7-2-4-10(14)9(6-7)8-3-5-11(15)16-12(8)13(17)18/h2-6H,1H3,(H2,15,16)(H,17,18)
• InChI Key: UADYTHJYVXAKJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=C(N=C(C=C2)N)C(=O)O
• Molecular Formula: C13H11ClN2O3
• Molecular Weight: 278.69 g/mol

Description

6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid (6-AChMPP) is an organic compound with a molecular formula of C9H9ClN2O2. It is a small molecule that can be used in scientific research applications. 6-AChMPP is a colorless solid that is soluble in water and ethanol, with a melting point of 162-163°C. It is a versatile compound with a wide range of applications in the fields of biochemistry, pharmacology, and chemical biology.

Scientific Research Applications

6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95% has multiple applications in scientific research. It can be used as a reagent in the synthesis of biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase. It can also be used as a fluorescent probe for the detection of DNA and RNA. Additionally, it can be used in the synthesis of novel organic compounds.

Mechanism of Action

6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95% is a reversible inhibitor of the enzyme acetylcholinesterase. It binds to the active site of the enzyme, where it forms a covalent bond with the serine residue. This inhibits the enzyme’s activity, resulting in a decrease in the breakdown of acetylcholine.
Biochemical and Physiological Effects
The inhibition of acetylcholinesterase by 6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95% has several biochemical and physiological effects. It increases the levels of acetylcholine, which is a neurotransmitter involved in various processes such as learning, memory, and muscle contraction. In addition, it also increases the levels of other neurotransmitters, such as dopamine and serotonin, which can lead to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95% in laboratory experiments is that it is a relatively inexpensive reagent. Additionally, it is stable and can be stored for long periods of time. However, it is important to note that 6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95% is a potent inhibitor of acetylcholinesterase and should be used with caution.

Future Directions

There are several potential future directions for 6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95% research. One possibility is to explore its use as a potential therapeutic agent for Alzheimer’s disease. Additionally, it could be further studied for its potential as a fluorescent probe for the detection of DNA and RNA. Other possible future directions include exploring its use in the synthesis of novel organic compounds and its use as a reagent in the synthesis of biologically active compounds.

Synthesis Methods

6-Amino-3-(2-chloro-5-methoxyphenyl)picolinic acid, 95% can be synthesized from the reaction of 2-chloro-5-methoxyphenyl acetic acid with 6-amino-3-picolinic acid. The reaction is carried out in aqueous media at a temperature of 80°C for 3 hours. The product is then isolated and purified by crystallization.